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Esonarimod physicochemical characterization
and stability
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Compound Focus: Esonarimod, (R)-

CAS No.: 176107-74-7

Cat. No.: S13231140

Esonarimod Physicochemical Properties

Property Value / Description

IUPAC Name / Identifier Esonarimod (KE-298) [1]

CAS Number 101973-77-7 [1]

Molecular Formula C14H1604S [1]

Molecular Weight 280.34 g/mol [1]

SMILES Notation CC1=CC=C(C(CC(CSC(C)=0)C(0)=0)=0)C=C111]
Appearance White to off-white solid [1]

Insights and Proposed Experimental Characterization

The available data is insufficient for a full stability profile. The provided SMILES string suggests the

presence of functional groups that are critical to stability, including a thioester, a B-keto acid (which may

readily decarboxylate), and an aryl ketone [1].
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Based on standard practices for pharmaceutical development, here are key experiments and methodologies to

fully characterize Esonarimod.

Stability Studies

¢ Forced Degradation Studies: Expose the compound to various stress conditions—acid, base,
oxidation, heat, and light—as per ICH guidelines. Monitor degradation with HPLC to identify potential
breakdown products and inherent stability issues [1].

¢ Solution Stability: Prepare stock solutions in different solvents (e.g., DMSO, buffers of varying pH)
and store them under different temperature conditions. Analyze samples over time using HPLC to
determine the compound's solution half-life and optimal storage conditions [1].

¢ Solid-State Stability: Store the bulk solid under controlled conditions of temperature and humidity
(e.g., 25°C/60% RH, 40°C/75% RH). Monitor for changes in physical appearance, crystallinity, purity,
and water content to establish appropriate shelf-life and storage specifications.

Physicochemical Profiling

¢ Solubility: Determine equilibrium solubility in aqueous buffers at physiologically relevant pH levels
and in pharmaceutically relevant solvents.

¢ Dissociation Constant (pKa): Determine using potentiometric or spectrophotometric titration to
understand the compound's ionization state across different pH levels.

o Partition Coefficient (Log P): Measure the partition coefficient between water and 1-octanol to
gauge lipophilicity.

Experimental Protocol Example

Below is a generalized protocol for assessing solution stability, which can be adapted based on specific

resources.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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